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Compound of Interest

Compound Name:
(S)-(-)-3-Benzyloxy-1,2-

propanediol

Cat. No.: B054752 Get Quote

In-Depth Technical Guide: (S)-(-)-3-Benzyloxy-
1,2-propanediol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for (S)-
(-)-3-Benzyloxy-1,2-propanediol, a key chiral building block used in organic synthesis. The

information is compiled to assist researchers, scientists, and professionals in drug development

in the safe handling, storage, and use of this compound.

Section 1: Chemical and Physical Properties
(S)-(-)-3-Benzyloxy-1,2-propanediol, also known as (S)-(-)-Glycerol α-Benzyl Ether, is a chiral

polyol essential for the synthesis of complex organic molecules. Its physical and chemical

properties are summarized below.
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Property Value

Molecular Formula C₁₀H₁₄O₃

Molecular Weight 182.22 g/mol

CAS Number 17325-85-8

Appearance
White or Colorless to Light yellow powder, lump,

or clear liquid

Melting Point 25-29 °C (lit.)

Density 1.140 g/mL at 20 °C (lit.)

Purity >98.0% (GC)

Synonyms
(S)-(-)-Glycerol α-Benzyl Ether, (2S)-3-

(phenylmethoxy)propane-1,2-diol

Section 2: Hazard Identification and GHS
Classification
Based on aggregated data from multiple suppliers, (S)-(-)-3-Benzyloxy-1,2-propanediol is
classified under the Globally Harmonized System (GHS) with the following hazard statements.

It is important to note that some suppliers do not classify this chemical as hazardous. However,

a conservative approach to handling is always recommended.

Hazard Class GHS Code Statement

Acute Toxicity, Oral H302 Harmful if swallowed[1]

Skin Irritation H315 Causes skin irritation[1]

Eye Irritation H319 Causes serious eye irritation[1]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[1]

GHS Pictogram:
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Irritant

Signal Word:

Warning

The following diagram illustrates the GHS hazard communication workflow for this chemical.

Chemical: (S)-(-)-3-Benzyloxy-1,2-propanediol

Hazard Identification

Precautionary Measures (Prevention)

Precautionary Measures (Response)

Chemical Identity

H302: Harmful if swallowedLeads to

H315: Causes skin irritationLeads to

H319: Causes serious eye irritation
Leads to

H335: May cause respiratory irritation

Leads to

P261: Avoid breathing dust/fume/gas/mist/vapors/spray

Requires

P301+P317: IF SWALLOWED: Get medical help

Requires

Requires

Requires

Requires

Requires

Requires

Requires

P264: Wash hands thoroughly after handling P270: Do not eat, drink or smoke when using this product P280: Wear protective gloves/eye protection/face protection

P302+P352: IF ON SKIN: Wash with plenty of water P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

Click to download full resolution via product page

GHS Hazard Communication Workflow.

Section 3: Toxicological Data
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While specific toxicological studies for the (S)-enantiomer are not readily available in public

literature, data for the racemic mixture, (±)-3-Benzyloxy-1,2-propanediol, provides a valuable

reference.

Test Species Route Value

LD50 (Lethal Dose,

50%)
Mouse Intraperitoneal 1650 mg/kg[2]

The toxicological effects reported were limited to the lethal dose value[2]. As with any chemical,

unnecessary exposure should be avoided.

Section 4: Experimental Protocols and Safe
Handling
Given the hazardous properties of (S)-(-)-3-Benzyloxy-1,2-propanediol, strict adherence to

safety protocols is mandatory. The following workflow outlines the standard operating

procedure for handling this and similar chiral reagents in a laboratory setting.
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1. Pre-Experiment Planning

2. Chemical Handling

3. Storage

4. Spill and Waste Disposal

Review SDS and Literature

Perform Risk Assessment

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Fume Hood

Proceed to

Handle under Inert Atmosphere
(if necessary)

Weigh and Transfer Carefully

Avoid Inhalation of Vapors/Dust

Avoid Skin and Eye Contact

Store in a Cool, Dry Place
(2-8°C recommended)

After Use

Contain Spill with Inert Material

In Case of SpillStore under Inert Atmosphere

Keep Container Tightly Sealed

In Case of Spill

Clean Spill Area Thoroughly

Collect Waste in Labeled Container

Dispose as Hazardous Waste

Click to download full resolution via product page

Standard Laboratory Protocol for Safe Handling.
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves before use.

Skin and Body Protection: A lab coat should be worn at all times. For larger quantities,

additional protective clothing may be necessary.

Engineering Controls:

All work should be conducted in a well-ventilated laboratory, preferably within a chemical

fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Section 5: Stability and Reactivity
Stability: The compound is stable under recommended storage conditions. It is, however,

hygroscopic and should be protected from moisture.

Incompatible Materials: Avoid contact with strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon monoxide and carbon dioxide may be formed.

Section 6: First-Aid Measures
If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

If on Skin: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.

If in Eyes: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.
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If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if respiratory irritation occurs.

Section 7: Biological Signaling Pathways
As a synthetic chiral building block, (S)-(-)-3-Benzyloxy-1,2-propanediol is not known to be

involved in any specific biological signaling pathways. Its primary application is as a reactant in

the synthesis of more complex molecules, such as pharmaceuticals and other biologically

active compounds.

Disclaimer: This document is intended as a guide and is based on currently available

information. It is the responsibility of the user to conduct a thorough risk assessment before

using this chemical. Always consult the most up-to-date Safety Data Sheet (SDS) from your

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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